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Compound of Interest

Compound Name: galacto-Dapagliflozin

Cat. No.: B15569235

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing galacto-Dapagliflozin, a potent
and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), in various cell-based
assays. Galacto-Dapagliflozin serves as a valuable tool for investigating glucose transport
mechanisms and for the screening and characterization of novel SGLT2 inhibitors.

Introduction to SGLT2 Inhibition

The sodium-glucose cotransporter 2 (SGLT2) is a membrane protein primarily located in the
proximal tubules of the kidneys. It is responsible for the reabsorption of the majority of glucose
from the glomerular filtrate back into the bloodstream.[1][2] In conditions like type 2 diabetes,
the expression and activity of SGLT2 can be elevated, contributing to hyperglycemia.[1] SGLT2
inhibitors, such as Dapagliflozin and its analog galacto-Dapagliflozin, block this transporter,
leading to increased urinary glucose excretion and a lowering of blood glucose levels.[1][3][4]
This mechanism of action is independent of insulin secretion.[1]

Galacto-Dapagliflozin is a potent inhibitor of human SGLT2 with a high degree of selectivity
over SGLT1.[5] This makes it a specific tool for studying SGLT2-mediated glucose transport in
cellular models.
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Compound Target Parameter Value Reference
galacto- )

o Human SGLT2 K_i 2nM [5]
Dapagliflozin
galacto- )

o Human SGLT1 K i 25,000 nM [5]
Dapagliflozin
Dapagliflozin Human SGLT2 IC_50 1.1 nM [6]
Dapagliflozin Human SGLT1 IC_50 1350 nM [6]
Empagliflozin Human SGLT2 IC_50 3.1nM [6]
Canagliflozin Human SGLT2 IC_50 2.2nM [6]

Effects of Dapagliflozin on Cell Proliferation

Cell Line Compound Parameter Value Reference
3T3 Dapagliflozin IC_50 68.2 uM [7]
Hepa 1-6 Dapagliflozin IC_50 45.8 yM [7]

Signaling Pathway and Experimental Workflow
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SGLT2-Mediated Glucose Transport and Inhibition

Inhibition
galacto-Dapagliflozin
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1. Seed Cells
(e.g., HK-2 or SGLT2-expressing cells)

2. Culture to Confluence
(24-48 hours)

3. Wash Cells
(with pre-warmed buffer)

4. Pre-incubate with galacto-Dapagliflozin
(15-30 minutes)

i

[5. Add Fluorescent Glucose Analogg

(e.g., 2-NBDG)

i

6. Incubate
(30-60 minutes)

7. Terminate Uptake & Wash
(with ice-cold buffer)
8. Lyse Cells

G. Measure F|UOI‘ESC€I’IC€]

10. Data Analysis
(Calculate % Inhibition and 1C50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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